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Compound of Interest

Compound Name: Methyl 4-carbamothioylbenzoate

Cat. No.: B1610325 Get Quote

Methyl 4-carbamothioylbenzoate is a solid organic compound with the molecular formula

C9H9NO2S.[1] Its structure, featuring a thioamide group, is key to its potential biological

activity and also dictates its primary hazards. Thioamides are known isosteres of amides and

are of growing interest in medicinal chemistry.[2] However, this functional group also warrants

specific safety considerations.

Table 1: Physicochemical and Identification Data for Methyl 4-carbamothioylbenzoate

Property Value Source

CAS Number 80393-38-0 Sigma-Aldrich[1]

Molecular Formula C9H9NO2S Sigma-Aldrich[1]

Physical Form Solid Sigma-Aldrich[1]

Melting Point 185 - 186 °C Sigma-Aldrich[1]

The primary known hazards associated with methyl 4-carbamothioylbenzoate are related to

its acute toxicity.[1] A thorough understanding of its GHS (Globally Harmonized System of

Classification and Labelling of Chemicals) classification is the foundation for safe handling.

Table 2: GHS Hazard Classification for Methyl 4-carbamothioylbenzoate
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GHS Hazard Code Hazard Statement Signal Word Pictogram

H302 Harmful if swallowed Warning alt text

H312
Harmful in contact

with skin
Warning alt text

H332 Harmful if inhaled Warning alt text

Source: Sigma-Aldrich[1]

These classifications indicate that exposure via ingestion, skin contact, or inhalation of dust can

lead to harmful health effects. The causality is linked to the compound's ability to interfere with

biological systems upon absorption. Therefore, all handling procedures must be designed to

prevent these routes of exposure.

The Hierarchy of Controls: A Proactive Approach to
Safety
Effective risk management follows the hierarchy of controls, prioritizing the most effective

measures. This framework is crucial for establishing a self-validating system of safety.
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Hierarchy of Controls for Methyl 4-carbamothioylbenzoate Handling

Practical Implementation

Elimination
(Not Feasible)

Substitution
(Not Feasible for Specific Research)

Engineering Controls
(Primary Barrier)

Most Effective

Administrative Controls
(Procedural Safeguards)

• Chemical Fume Hood
• Ventilated Balance Enclosure

Personal Protective Equipment (PPE)
(Last Line of Defense)

Least Effective

• Standard Operating Procedures (SOPs)
• Designated Work Areas

• Safety Training

• Nitrile Gloves
• Safety Goggles

• Lab Coat

Click to download full resolution via product page

Caption: Hierarchy of controls for mitigating exposure to methyl 4-carbamothioylbenzoate.

For a specific compound in a research context, elimination and substitution are often not

feasible. Therefore, our focus is on robust engineering controls, stringent administrative
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procedures, and appropriate personal protective equipment (PPE).

Core Experimental Protocols: Safe Handling from
Receipt to Disposal
Receipt and Storage
Upon receipt, inspect the container for damage. The compound should be stored in a cool, dry,

and well-ventilated area, away from incompatible materials such as strong oxidizing agents and

bases.[3] Keep the container tightly sealed to prevent accidental release and potential

degradation, as some thioamides can exhibit instability during long-term storage.[2]

Step-by-Step Storage Protocol:

Verify the integrity of the received container.

Log the compound into the chemical inventory.

Store in a designated, well-ventilated cabinet for toxic solids.

Ensure the storage area is separate from strong oxidizing agents and bases.

Keep the container tightly closed when not in use.

Weighing and Solution Preparation
Due to the inhalation hazard (H332), all handling of the solid compound must be performed

within a certified chemical fume hood or a ventilated balance enclosure to contain any airborne

dust.

Step-by-Step Weighing Protocol:

Preparation: Don appropriate PPE: a lab coat, nitrile gloves, and chemical safety goggles.

Engineering Control: Perform all work within a chemical fume hood or ventilated enclosure.

Dispensing: Carefully transfer the required amount of methyl 4-carbamothioylbenzoate
from the stock container to a tared weigh boat or vial. Avoid creating dust by using gentle
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scooping motions.

Cleaning: Immediately after weighing, carefully clean any residual solid from the spatula and

balance using a dampened wipe (with an appropriate solvent like ethanol or isopropanol) to

prevent dust generation. Dispose of the wipe as hazardous waste.

Container Sealing: Tightly reseal the primary stock container before removing it from the

hood.

Step-by-Step Solution Preparation Protocol:

Solvent Addition: Within the fume hood, add the desired solvent to the vessel containing the

weighed solid.

Dissolution: Cap the vessel and mix by swirling, vortexing, or sonicating until the solid is fully

dissolved.

Labeling: Clearly label the resulting solution with the compound name, concentration,

solvent, date, and appropriate hazard pictograms.

Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical. Its selection must directly

address the identified hazards.

Eye Protection: Chemical safety goggles are mandatory to protect against splashes or

accidental dust exposure.

Hand Protection: Nitrile gloves are recommended. Always check for signs of degradation or

perforation before use. Wash hands thoroughly after removing gloves.

Body Protection: A lab coat should be worn at all times in the laboratory. Ensure it is fully

buttoned.

Emergency Procedures: A Validating System for
Unexpected Events
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Preparedness for accidental exposure or spills is a critical component of a self-validating safety

system.

Personnel Exposure Chemical Spill

Emergency Event

Skin Contact
(H312) Eye Contact Inhalation

(H332)
Ingestion
(H302)

Minor Spill
(Contained in Hood)

Major Spill
(Outside Containment)

Immediately rinse skin with
plenty of water for 15 min.

Action

Rinse cautiously with water
for several minutes at eyewash station.

Action

Move to fresh air.

Action

Rinse mouth. Do NOT induce vomiting.

Action

Clean up with appropriate absorbent.
Avoid creating dust. Place in sealed

container for disposal.

Action

Evacuate area. Alert others.
Contact EH&S.

Action

Seek Immediate
Medical Attention

Follow-up Follow-up Follow-up Follow-up

Report Incident to Supervisor

Follow-up

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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